6-Iodo-1-hexene
Overview
Description
6-Iodo-1-hexene is an unsaturated organic compound . It is a significant reactant in atom-transfer cyclization processes and is also used as an alkylating agent .
Synthesis Analysis
The synthesis of this compound involves the reaction of an alkene with peroxycarboxylic acid . The reaction is initiated by the electrophilic oxygen atom reacting with the nucleophilic carbon-carbon double bond .Molecular Structure Analysis
The molecular formula of this compound is C6H11I . Its molecular weight is 210.06 g/mol .Chemical Reactions Analysis
This compound is a significant reactant in atom-transfer cyclization processes . It is also used in the palladium-catalysed three-component cross-coupling reaction .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a refractive index of n20/D 1.529 and a density of 1.579 g/mL at 25 °C .Scientific Research Applications
Radical, Carbanion, and Carbene Pathways
6-Iodo-1-hexene has been studied for its participation in various reaction pathways. In research by Ashby et al. (1993), 6-iodo-5,5-dimethyl-1-hexene was examined for its reaction with lithium dialkylamides, demonstrating simultaneous radical, carbanion, and carbene pathways. This study provides insight into the complex mechanisms involved in chemical reactions with this compound (Ashby et al., 1993).
Cyclization and Polymerization Processes
The potential of this compound in cyclization and polymerization processes is significant. Bailey and Carson (1998) explored the cycloisomerization of this compound to (iodomethyl)cyclopentane, mediated by lithium−iodine exchange. This finding highlights the utility of this compound in catalytic transformations (Bailey & Carson, 1998). Additionally, Yuan et al. (2005) investigated the polymerization of 1-hexene using a Ni(II)-α-diimine catalyst, showcasing the application of this compound in the synthesis of polymers with specific properties (Yuan et al., 2005).
Chemical Education Applications
This compound also finds its use in educational settings. Sereda (2006) described the use of 1-hexene in a series of experiments suitable for practical courses in inorganic, organic, computational chemistry, and NMR spectroscopy. This application emphasizes the versatility of this compound as a teaching tool in chemical education (Sereda, 2006).
Advanced Organic Synthesis Techniques
The compound is also integral in advanced organic synthesis. Someya et al. (2006) detailed a cobalt-catalyzed process for the synthesis of 4-aryl-1,3-butanediols using this compound derivatives, revealing its role in complex synthetic routes (Someya et al., 2006).
Combustion and Pyrolysis Studies
Furthermore, this compound is used in combustion and pyrolysis studies. Liszka and Brezinsky (2019) conducted a study on the pyrolysis of hex-5-en-1-yl radical, using 6-bromo-1-hexene as a precursor, providing valuable data for understanding high-pressure and temperature combustion processes (Liszka & Brezinsky, 2019).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-iodohex-1-ene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11I/c1-2-3-4-5-6-7/h2H,1,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTCKFQMYOMTINU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCI |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11I |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90446832 |
Source
|
| Record name | 6-IODO-1-HEXENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90446832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18922-04-8 |
Source
|
| Record name | 6-IODO-1-HEXENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90446832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Iodo-1-hexene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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